Cas no 160132-91-2 (4-methyl-4-phenyl-piperidine)

• Product Name: 4-methyl-4-phenyl-piperidine
• CAS No: 160132-91-2
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 1025227
• PubChem ID: 3019511
• Update Time: 2025-06-08

4-methyl-4-phenyl-piperidine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-4-phenylpiperidine
• 4-methyl-4-phenyl-piperidine
• Piperidine, 4-methyl-4-phenyl-
• SCHEMBL737635
• SB41420
• EN300-116611
• Z1095369049
• 160132-91-2
• DTXSID50388527
• WMZXPOYYJULZMD-UHFFFAOYSA-N
• DB-000609
• CS-0308347
• F51135
• 4-methyl-4-phenyl piperidine
• AKOS012000672

• Inchi： 1S/C12H17N/c1-12(7-9-13-10-8-12)11-5-3-2-4-6-11/h2-6,13H,7-10H2,1H3
• InChI Key： WMZXPOYYJULZMD-UHFFFAOYSA-N
• SMILES： N1CCC(C)(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 175.13621
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-methyl-4-phenyl-piperidine

Comprehensive Overview of 4-Methyl-4-phenyl-piperidine (CAS No. 160132-91-2): Properties, Applications, and Research Insights

4-Methyl-4-phenyl-piperidine (CAS No. 160132-91-2) is a piperidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by a methyl group and a phenyl ring attached to the piperidine core, serves as a versatile intermediate in organic synthesis. Researchers and industry professionals frequently search for terms like "4-methyl-4-phenyl-piperidine synthesis", "CAS 160132-91-2 applications", and "piperidine derivatives in drug discovery", reflecting its relevance in modern chemistry.

The molecular structure of 4-methyl-4-phenyl-piperidine (CAS 160132-91-2) offers a balance of lipophilicity and steric hindrance, making it valuable for designing bioactive molecules. Recent studies highlight its role in modulating central nervous system (CNS) targets, aligning with trending topics such as "neuropharmacology intermediates" and "CNS drug scaffolds". Its piperidine ring is a common motif in FDA-approved drugs, driving interest in "structure-activity relationships (SAR)" and "fragment-based drug design".

From a synthetic chemistry perspective, CAS 160132-91-2 is often explored via reductive amination or Grignard reactions, as evidenced by searches for "piperidine alkylation methods" and "N-heterocycle functionalization". The compound’s crystalline form and solubility profile (logP ~2.5) are frequently discussed in forums on "pharmacokinetic optimization", a hot topic in medicinal chemistry circles. Notably, its phenyl group enables π-π stacking interactions, a feature leveraged in "crystal engineering" and "materials science" applications.

Environmental and safety aspects of 4-methyl-4-phenyl-piperidine are also of interest, with queries like "green chemistry alternatives for piperidine synthesis" gaining traction. While not classified as hazardous, proper handling protocols are emphasized in "laboratory best practices" guidelines. The compound’s stability under physiological pH (investigated via "in vitro ADME assays") further supports its utility in "preclinical research".

Emerging applications include its use as a chiral auxiliary in asymmetric synthesis, addressing the demand for "enantioselective catalysis" methods. Patent analyses reveal growing industrial interest, particularly in "small molecule therapeutics" targeting GPCRs—a trending area in "precision medicine". Analytical techniques like "HPLC purity analysis" and "LC-MS characterization" are critical for quality control, as noted in recent publications.

In conclusion, 4-methyl-4-phenyl-piperidine (CAS 160132-91-2) exemplifies the intersection of fundamental chemistry and applied research. Its adaptability across "drug development pipelines", "catalysis", and "material sciences" ensures continued relevance. Future directions may explore its "polypharmacology potential" or "biodegradable derivatives", aligning with sustainability trends in chemical innovation.